(3Z)-1-(4-fluorobenzyl)-3-{[(2-methoxy-5-methylphenyl)amino]methylene}-1H-thieno[3,2-c][1,2]thiazin-4(3H)-one 2,2-dioxide

• IUPAC Name: (3Z)-1-[(4-fluorophenyl)methyl]-3-[(2-methoxy-5-methylanilino)methylidene]-2,2-dioxothieno[3,2-c]thiazin-4-one
• InChI: InChI=1S/C22H19FN2O4S2/c1-14-3-8-19(29-2)17(11-14)24-12-20-21(26)22-18(9-10-30-22)25(31(20,27)28)13-15-4-6-16(23)7-5-15/h3-12,24H,13H2,1-2H3/b20-12-
• InChI Key: QLTASOINGYEGED-NDENLUEZSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)OC)NC=C2C(=O)C3=C(C=CS3)N(S2(=O)=O)CC4=CC=C(C=C4)F
• Isomeric SMILES: CC1=CC(=C(C=C1)OC)N/C=C\2/C(=O)C3=C(C=CS3)N(S2(=O)=O)CC4=CC=C(C=C4)F
• Molecular Formula: C22H19FN2O4S2
• Molecular Weight: 458.5 g/mol

Description

(3Z)-1-(4-fluorobenzyl)-3-{[(2-methoxy-5-methylphenyl)amino]methylene}-1H-thieno[3,2-c][1,2]thiazin-4(3H)-one 2,2-dioxide is a useful research compound. Its molecular formula is C22H19FN2O4S2 and its molecular weight is 458.52. The purity is usually 95%.
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Scientific Research Applications

Photodynamic Therapy Applications

A study on the synthesis and characterization of new zinc phthalocyanine derivatives, which share structural similarities with the compound , highlighted their potential in photodynamic therapy for cancer treatment. These compounds demonstrate good fluorescence properties, high singlet oxygen quantum yield, and appropriate photodegradation quantum yield, making them suitable as Type II photosensitizers in the treatment of cancer (Pişkin, Canpolat, & Öztürk, 2020).

Synthetic Methodology Development

Research on the efficient synthesis of benzothiazine and acrylamide compounds includes the development of new synthetic methodologies that may be applicable to the synthesis of related compounds. These methodologies involve Knoevenagel condensation and showcase the versatility of benzothiazine derivatives in chemical synthesis (Alves de Souza et al., 2010).

Molecular and Electronic Analysis

A detailed molecular, electronic, nonlinear optical, and spectroscopic analysis of heterocyclic 3-substituted-4-(3-methyl-2-thienylmethyleneamino)-4,5-dihydro-1H-1,2,4-triazol-5-ones was conducted, providing insights into the electronic properties and potential applications of similar compounds in material science (Beytur & Avinca, 2021).

Intermolecular Interaction Studies

Experimental and theoretical analyses of lp⋯π intermolecular interactions in derivatives of 1,2,4-triazoles, including fluoro and chloro derivatives, were carried out to understand the nature of these interactions. Such studies are crucial for the development of new materials and drugs by understanding molecular interactions at the atomic level (Shukla, Mohan, Vishalakshi, & Chopra, 2014).

Fluorescence Properties and Computational Analysis

Research into the synthesis, solid-state fluorescence properties, and computational analysis of novel 2-aminobenzo[4,5]thieno[3,2-d]pyrimidine 5,5-dioxides offers insights into the fluorescence properties of these compounds, which could be leveraged in designing fluorescent probes and materials (Yokota et al., 2012).